Cas no 2229505-88-6 (tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate
• CAS No: 2229505-88-6
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6080491
• PubChem ID: 165862113
• Update Time: 2025-06-11

tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate
• SCHEMBL24835755
• 2229505-88-6
• EN300-1881766
• tert-butyl 2-[4-(methoxycarbonyl)phenyl]piperazine-1-carboxylate

• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-10-9-18-11-14(19)12-5-7-13(8-6-12)15(20)22-4/h5-8,14,18H,9-11H2,1-4H3
• InChI Key： ACIMDLWLYDXHSL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 2-4-(Methoxycarbonyl)phenylpiperazine-1-carboxylate (CAS: 2229505-88-6)

The compound tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate (CAS: 2229505-88-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have explored its potential as a precursor for the development of novel therapeutic agents, including serotonin receptor modulators and dopamine agonists.

One of the most notable applications of this compound is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other psychotropic drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the modular construction of complex pharmacophores, highlighting its versatility in drug design. The study emphasized the compound's stability under various reaction conditions, making it a reliable building block for medicinal chemistry applications.

In addition to its synthetic utility, tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate has been investigated for its pharmacokinetic properties. Recent preclinical studies have shown that derivatives of this compound exhibit favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapies. Researchers have also noted its low toxicity profile in in vitro assays, suggesting its potential for further development into clinical candidates.

Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. A 2024 study in ACS Chemical Neuroscience reported the successful radiolabeling of a derivative of this compound for imaging serotonin receptors in vivo. This advancement opens new avenues for non-invasive diagnosis and monitoring of neurological disorders such as depression and schizophrenia.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and potency for specific biological targets. Future research directions may include structural modifications to enhance its binding affinity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 2-4-(methoxycarbonyl)phenylpiperazine-1-carboxylate (CAS: 2229505-88-6) represents a valuable scaffold in modern drug discovery. Its versatility, coupled with recent advancements in synthetic methodologies and imaging applications, positions it as a compound of significant interest for both basic research and therapeutic development. Continued investigation into its pharmacological properties and potential derivatives will likely yield further insights into its utility in treating CNS disorders and beyond.